(+)-1,2-Dibromobutane

• CAS: 130232-89-2

Core Science & Biosynthesis

The Stereochemistry, Physical Properties, and Synthetic Utility of Enantiopure (+)-1,2-Dibromobutane

Executive Summary

Enantiopure halogenated alkanes are indispensable electrophilic building blocks in asymmetric synthesis, active pharmaceutical ingredient (API) development, and materials science. Among these, (+)-1,2-dibromobutane —systematically identified as (2R)-1,2-dibromobutane [1]—serves as a highly versatile chiral intermediate. This technical guide provides a rigorous analysis of its physicochemical properties, conformational stability, and regioselective reactivity. Furthermore, it details a field-proven, self-validating protocol for its stereospecific synthesis via chiral pool manipulation.

Stereochemical Foundation & Causality

The chirality of 1,2-dibromobutane arises exclusively from the asymmetric carbon at the C2 position. According to the Cahn-Ingold-Prelog (CIP) priority rules, the substituents at C2 are ranked based on atomic number: -Br > -CH₂Br > -CH₂CH₃ > -H [2].

In the (+)-enantiomer, the spatial arrangement of these groups dictates an (R)-configuration [1]. The positive specific rotation ([α]D​) is intrinsically linked to the high polarizability of the C–Br bonds relative to the alkyl chain, which differentially refracts plane-polarized light. From a thermodynamic perspective, conformational analysis reveals that the anti-conformation—where the two bulky bromine atoms are separated by a 180° dihedral angle—is the most stable state. This minimizes both steric strain and dipole-dipole repulsion between the halogens[3].

Physical Properties

Accurate physical data is paramount for reaction engineering, solvent selection, and downstream purification. The following table summarizes the key physicochemical parameters of (+)-1,2-dibromobutane.

Property	Value	Causality / Practical Significance
IUPAC Name	(2R)-1,2-dibromobutane	The defined stereocenter at C2 corresponds to the (+)-enantiomer[1].
Molecular Formula	C₄H₈Br₂	Vicinal dihalide structure[4].
Molecular Weight	215.91 g/mol	High molecular mass due to heavy bromine isotopes[4],[1].
Boiling Point	59–60 °C (at 20 mmHg)	High boiling point at standard pressure necessitates vacuum distillation to prevent thermal degradation[5].
Density	1.789 g/mL (at 25 °C)	Significantly denser than water; dictates bottom-layer collection during aqueous separatory funnel workups[5].
Refractive Index ( nD20​ )	1.5141	Used as a rapid, non-destructive purity check against solvent contamination[5].

Chemical Reactivity & Mechanistic Pathways

The synthetic utility of (+)-1,2-dibromobutane lies in its differential reactivity at the C1 and C2 positions, driven by steric hindrance.

• Regioselective Nucleophilic Substitution ( SN​2 ): The primary bromide at C1 is highly accessible, whereas the secondary bromide at C2 is sterically shielded by the adjacent ethyl group. Consequently, soft nucleophiles (e.g., azides, thiolates, or amines) selectively attack C1. This regioselectivity is crucial because it allows functionalization of the carbon backbone while preserving the chiral integrity of the C2 stereocenter.

• Elimination ( E2 ): In the presence of strong, bulky bases (e.g., potassium tert-butoxide), nucleophilic attack is suppressed in favor of dehydrohalogenation. The abstraction of anti-periplanar protons leads to the formation of chiral bromobutenes or, upon double elimination, terminal alkynes.

Caption: Regioselective nucleophilic substitution vs. elimination pathways.

Experimental Protocols: Synthesis and Validation

To ensure high enantiomeric excess (ee), the synthesis of (+)-1,2-dibromobutane must strictly avoid carbocationic intermediates (which lead to rapid racemization). A chiral pool approach utilizing the Appel reaction is the industry standard.

Protocol 1: Stereospecific Synthesis via the Appel Reaction

Objective: Convert (2S)-1,2-butanediol to (+)-(2R)-1,2-dibromobutane with complete stereochemical inversion at C2. Causality: Utilizing carbon tetrabromide ( CBr4​ ) and triphenylphosphine ( PPh3​ ) avoids the use of strong protic acids (like HBr). This generates a highly reactive phosphonium intermediate that forces an SN​2 displacement by the bromide ion. This ensures a clean Walden inversion at the C2 stereocenter (S → R), while the primary C1 undergoes standard substitution without stereochemical consequences.

Step-by-Step Methodology:

• Activation: Dissolve 1.0 equivalent of enantiopure (2S)-1,2-butanediol and 2.5 equivalents of CBr4​ in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the mixture to 0 °C to control the exothermic activation step.

• Phosphonium Formation: Add 2.5 equivalents of PPh3​ in small portions over 30 minutes.

  • In-Line Validation: The solution will transition from clear to pale yellow, visually confirming the formation of the active bromophosphonium salt.

• Inversion & Displacement: Allow the reaction to warm to room temperature and stir for 4 hours. Track the reaction via TLC (hexane/ethyl acetate 9:1); the complete disappearance of the highly polar diol spot confirms full conversion.

• Workup: Precipitate the triphenylphosphine oxide ( Ph3​P=O ) byproduct by adding cold pentane to the reaction flask. Filter the resulting suspension through a Celite pad to remove the solid waste.

• Purification: Concentrate the filtrate under reduced pressure and purify via fractional vacuum distillation. Collect the fraction boiling at 59–60 °C at 20 mmHg[5] to isolate pure (+)-1,2-dibromobutane.

Caption: Stereospecific synthesis of (+)-1,2-dibromobutane via the Appel reaction.

Protocol 2: Analytical Validation (Self-Validating System)

To close the loop on the synthesis, the optical purity of the product must be empirically verified to ensure the Appel reaction proceeded with absolute stereofidelity.

• Chiral Gas Chromatography (GC): Inject a 1 μ L sample (diluted in hexane) into a GC equipped with a cyclodextrin-based chiral capillary column.

  • Causality: The chiral stationary phase forms transient diastereomeric complexes with the enantiomers. The presence of a single, sharp peak corresponding to the (2R)-enantiomer confirms an enantiomeric excess (ee) > 99%.

• Polarimetry: Dissolve a precise mass of the purified distillate in chloroform to a concentration of 1.0 g/100 mL. Measure the optical rotation at the sodium D-line (589 nm) at 20 °C. A positive specific rotation [α]D20​ confirms the identity of the (+)-enantiomer[1].

References

• PubChem. "(+)-1,2-Dibromobutane | CID 12487533". National Center for Biotechnology Information.[Link]

• PubChem. "1,2-Dibromobutane | CID 10792". National Center for Biotechnology Information.[Link]

• Doc Brown's Chemistry. "Isomers of C4H8Br2".[Link]

Sources

• 1. (+)-1,2-Dibromobutane | C4H8Br2 | CID 12487533 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 9 constituent isomers of molecular formula C4H8Cl2, C4H8Br2, C4H8F2 or C4H8I2 condensed structural formula skeletal formula R/S optical isomers chain positional isomerism isomers of C4H8Cl2 C4H8Br2 C4H8F2 C4H8I2 uses applications of isomers Doc Brown's revision notes for advanced level organic chemistry courses [docbrown.info]
• 3. benchchem.com [benchchem.com]
• 4. 1,2-Dibromobutane | C4H8Br2 | CID 10792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. thomassci.com [thomassci.com]

Protocols & Analytical Methods

Application Note: (+)-1,2-Dibromobutane as a Chiral Building Block in Asymmetric Synthesis

Executive Summary

(+)-1,2-Dibromobutane is a highly versatile, stereospecific reagent featuring a defined C2 chiral center[1]. It is widely employed in medicinal chemistry, agrochemical development, and advanced organic synthesis as a bifunctional chiral building block[2]. By exploiting the differential steric environments of its primary and secondary bromides, researchers can execute highly regioselective and stereospecific transformations. This enables the precise synthesis of chiral cyclopropanes, complex heterocycles (such as thienopyrimidines), and functionalized active pharmaceutical ingredients (APIs) without the need for late-stage chiral resolution[3][4].

Mechanistic Insights & Reactivity Profile

The synthetic power of (+)-1,2-dibromobutane lies in the inherent causality of its molecular structure, which dictates its reactivity pathways:

• Regioselective SN2 Reactions: The primary bromide (C1) is sterically unhindered, making it highly susceptible to rapid SN2 nucleophilic attack. In contrast, the secondary bromide at the chiral center (C2) reacts at a significantly slower rate due to steric shielding. This kinetic disparity allows for precise mono-functionalization at C1 while preserving the stereochemical integrity of C2[3].

• Stereospecific Inversion: Once C1 is functionalized, the C2 position can be targeted for a second nucleophilic attack. Because this proceeds via a classic SN2 mechanism, it results in a predictable Walden inversion of the stereocenter, enabling the synthesis of specific enantiomers.

• Intramolecular Cyclization: (+)-1,2-dibromobutane is a premier precursor for forming chiral cyclopropane derivatives and functionalized heterocycles via base-promoted intramolecular cyclization[3]. The internal nucleophile generated at the C1-appended group attacks C2, closing the ring while stereospecifically inverting the chiral center.

Reaction pathways of (+)-1,2-dibromobutane highlighting regioselectivity and cyclization.

Physicochemical Properties

To ensure reproducibility and optimal reaction design, the fundamental properties of the 1,2-dibromobutane isomer are summarized below[1][3].

Property	Value
Chemical Formula	C₄H₈Br₂
Molecular Weight	215.91 g/mol
Boiling Point	166–168 °C
Density	1.815 g/mL
Chiral Center	C2 (exists as distinct (+) and (-) enantiomers)
Primary Synthetic Utility	Regioselective alkylation, chiral cyclopropanes

Experimental Protocols

The following protocols establish a self-validating system for utilizing (+)-1,2-dibromobutane. By integrating strict temperature controls and stoichiometric limits, the protocols inherently prevent over-reaction. Furthermore, by coupling in-process controls (TLC monitoring) with post-reaction chiral HPLC analysis, the preservation of enantiomeric excess (ee) is continuously verified, ensuring that any racemization is immediately detected.

Protocol A: Regioselective Mono-Alkylation at C1

Objective: To synthesize a chiral secondary bromide intermediate via selective nucleophilic substitution at the primary carbon[4].

Materials:

• (+)-1,2-Dibromobutane (1.0 equivalent)

• Nucleophile (e.g., primary amine, thiol, or alkoxide) (0.95 equivalents)

• Base (e.g., K₂CO₃) (2.0 equivalents)

• Anhydrous Acetonitrile (MeCN) or DMF

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with argon. Add the base (K₂CO₃) and the nucleophile into the flask, followed by the anhydrous solvent.

• Temperature Control: Cool the mixture to 0 °C using an ice bath. Causality: Lower temperatures maximize the kinetic differentiation between the C1 and C2 bromides, ensuring high regioselectivity and preventing unwanted SN2 attack at the chiral center.

• Reagent Addition: Dissolve (+)-1,2-dibromobutane in a small volume of solvent and add it dropwise to the reaction mixture over 30 minutes. Causality: Dropwise addition keeps the local concentration of the electrophile low, further suppressing double substitution.

• Reaction Execution: Allow the reaction to slowly warm to room temperature and stir for 12–16 hours. Monitor progress via TLC (Hexane/EtOAc).

• Quenching & Extraction: Quench the reaction with distilled water. Extract the aqueous layer three times with dichloromethane (DCM).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the chiral intermediate via flash column chromatography.

Protocol B: Stereospecific Intramolecular Cyclization (Chiral Cyclopropanes)

Objective: To form a chiral cyclopropane ring utilizing the secondary bromide of the previously synthesized intermediate[3].

Materials:

• Chiral intermediate from Protocol A (1.0 equivalent)

• Strong Base (e.g., Sodium hydride (NaH) or Lithium diisopropylamide (LDA)) (1.2 equivalents)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: In a rigorously dry, argon-flushed flask, dissolve the chiral intermediate in anhydrous THF.

• Base Addition: Cool the solution to -78 °C (for LDA) or 0 °C (for NaH). Add the strong base dropwise. Causality: The strong base deprotonates the activated carbon or heteroatom, generating a highly reactive internal nucleophile.

• Cyclization: Stir the mixture for 1 hour at the reduced temperature, then gradually warm to room temperature. The internal nucleophile attacks the C2 position via an SN2 mechanism, stereospecifically inverting the chiral center and closing the ring.

• Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over MgSO₄, and concentrate.

• Validation: Determine the enantiomeric excess (ee) of the resulting chiral cyclopropane using chiral HPLC to validate the stereospecificity of the workflow.

Step-by-step experimental workflow for the regioselective mono-alkylation protocol.

References

• Title: A Comparative Analysis of Dibromobutane Isomers and Their Applications in Research and Development Source: Benchchem URL
• Source: docbrown.
• Title: An In-depth Technical Guide to the Isomers of Dibromobutane and Their Stability Source: Benchchem URL
• Title: Click chemistry based synthesis, cytotoxic activity and molecular docking of novel triazole-thienopyrimidine hybrid glycosides targeting EGFR Source: Taylor & Francis URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 9 constituent isomers of molecular formula C4H8Cl2, C4H8Br2, C4H8F2 or C4H8I2 condensed structural formula skeletal formula R/S optical isomers chain positional isomerism isomers of C4H8Cl2 C4H8Br2 C4H8F2 C4H8I2 uses applications of isomers Doc Brown's revision notes for advanced level organic chemistry courses [docbrown.info]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Enantiomeric Excess in (+)-1,2-Dibromobutane Synthesis

Abstract

This technical guide provides a comprehensive troubleshooting framework for researchers, scientists, and drug development professionals experiencing low enantiomeric excess (e.e.) in the asymmetric synthesis of (+)-1,2-dibromobutane. The document is structured in a question-and-answer format to directly address common experimental challenges. It delves into the underlying mechanistic principles, offers field-proven insights for optimizing reaction conditions, and provides detailed protocols for synthesis and analysis. Our objective is to equip you with the knowledge to diagnose and resolve issues, ultimately leading to higher stereochemical control in your synthesis.

Troubleshooting Guide: Diagnosing and Resolving Low Enantiomeric Excess

This section addresses specific problems encountered during the synthesis that can lead to suboptimal enantioselectivity.

Q1: My enantiomeric excess is consistently low (<50%) or the product is nearly racemic. What are the primary causes?

A1: Achieving low e.e. is a common but solvable issue that typically points to one of several root causes. A systematic evaluation of your experimental setup is crucial.

• Dominance of the Non-Catalytic Background Reaction: The most frequent culprit is the uncatalyzed, non-stereoselective bromination of the alkene. This reaction proceeds through a symmetric bromonium ion intermediate, which is attacked by a bromide ion from either face with equal probability, yielding a racemic mixture of 1,2-dibromobutane.[1][2][3][4] If your catalytic cycle is slow or inefficient, this background reaction will dominate, eroding your enantiomeric excess.

• Catalyst Inactivity or Degradation: The chiral catalyst is the cornerstone of stereoselectivity. Its performance can be compromised for several reasons:

  • Improper Storage/Handling: Many chiral catalysts, particularly organocatalysts and metal-ligand complexes, are sensitive to air, moisture, and light.[5] Ensure catalysts are stored under an inert atmosphere (Nitrogen or Argon) and at the recommended temperature.

  • Aged or Impure Catalyst: Use a fresh batch of catalyst from a reputable supplier or one that has been recently prepared and characterized.[6] Running a control reaction with a substrate known to give high e.e. can benchmark the catalyst's activity.[6]

• Presence of Protic Impurities: Water or alcohol impurities in the solvent or reagents can severely hamper many catalytic systems.[5][6] These impurities can protonate or coordinate with the catalyst, altering its chiral environment or deactivating it entirely. Always use anhydrous solvents and oven-dried glassware.

• Suboptimal Reaction Temperature: Temperature is a critical parameter.[6] Higher temperatures provide more thermal energy, which can overcome the small energy difference between the two diastereomeric transition states leading to the (R) and (S) enantiomers. This reduces the selectivity of the reaction. Generally, lower temperatures favor higher enantiomeric excess.[5]

Q2: My reaction yield is high, but the enantiomeric excess is poor. What does this indicate?

A2: This specific scenario strongly suggests that a chemical reaction is proceeding efficiently to completion, but the desired stereochemical control is absent. The high yield indicates that the brominating agent is effectively consumed and the alkene is converted to dibromobutane. However, the low e.e. points to the non-enantioselective background reaction being the primary pathway.[7]

Causality: Your chiral catalyst is likely not influencing the reaction pathway as intended. This could be due to:

• Ineffective Catalyst: The chosen catalyst may not be suitable for this specific substrate or reaction conditions.

• Insufficient Catalyst Loading: The concentration of the catalyst might be too low to outcompete the rate of the uncatalyzed reaction.

• Rapid Background Reaction: The intrinsic rate of the uncatalyzed bromination might be too fast under your current conditions (e.g., high concentration or temperature), making it difficult for the catalytic cycle to compete.

Troubleshooting Steps:

• Increase catalyst loading incrementally.

• Significantly lower the reaction temperature to slow down the background reaction more than the catalyzed one.

• Re-evaluate the choice of catalyst and solvent system.

Q3: I am observing significant batch-to-batch variability in my enantiomeric excess. How can I improve consistency?

A3: Inconsistent results are often traced back to subtle, uncontrolled variations in experimental parameters. To improve reproducibility, focus on the following:

• Reagent and Solvent Purity: Ensure all reagents, including the 1-butene starting material and the bromine source (e.g., N-Bromosuccinimide - NBS), are from the same batch or of verifiably consistent purity. Solvents should be from a freshly opened bottle or properly purified and dried.[6]

• Strict Temperature Control: Use a cryostat or a well-maintained cooling bath to ensure the reaction temperature is stable and consistent across all experiments. Minor fluctuations can impact enantioselectivity.[6]

• Controlled Rate of Addition: If adding one reagent to another, use a syringe pump for precise and reproducible addition rates. A slow, controlled addition can prevent localized high concentrations that might favor side reactions or the uncatalyzed pathway.

• Inert Atmosphere: Meticulously maintain an inert atmosphere (N₂ or Ar) throughout the setup and reaction to exclude moisture and oxygen, which can degrade catalysts and reagents.

Summary of Key Parameters and Their Impact on Enantiomeric Excess

Parameter	Impact on Low e.e.	Recommended Action
Temperature	Too high; reduces selectivity	Decrease temperature (e.g., screen from 0°C to -78°C)[5][6]
Catalyst Quality	Degraded, impure, or inactive	Use fresh catalyst; verify with a control reaction[5][6]
Water/Moisture	Deactivates catalyst	Use anhydrous solvents and oven-dried glassware[5][6]
Solvent Choice	Suboptimal polarity/coordination	Screen a range of anhydrous, non-protic solvents[6]
Reagent Purity	Impurities interfere with catalysis	Use high-purity, verified starting materials
Reaction Time	Potential for product racemization	Monitor reaction progress (TLC, GC) to avoid prolonged times

Frequently Asked Questions (FAQs)

Q1: What is the accepted mechanism for modern catalytic enantioselective bromination of an alkene like 1-butene?

A1: Unlike simple Br₂ addition, modern enantioselective methods rely on a chiral catalyst to create a stereochemically biased environment. While several systems exist, a common strategy involves the activation of an electrophilic bromine source (like NBS) by a chiral catalyst.[8]

The mechanism generally proceeds as follows:

• Catalyst Activation: A chiral catalyst, often a Lewis base (e.g., containing sulfur or nitrogen) or a chiral Brønsted acid (e.g., a phosphoric acid), activates the bromine source (NBS).[8][9] This forms a chiral electrophilic bromine species.

• Stereoselective Alkene Coordination: The alkene (1-butene) approaches this chiral complex. Due to steric and electronic interactions dictated by the catalyst's chiral scaffold, the alkene coordinates preferentially to one face.

• Formation of an Enantioenriched Bromonium Ion: The electrophilic bromine is delivered to the preferred face of the alkene, forming a transient, enantioenriched bromonium ion.

• Nucleophilic Attack: A bromide ion (or another nucleophile) attacks the bromonium ion. This attack typically occurs in an anti-fashion, leading to the final 1,2-dibromo product with a specific stereochemistry.[1][2]

Caption: Catalytic cycle for enantioselective bromination.

Q2: How can I accurately determine the enantiomeric excess of my 1,2-dibromobutane product?

A2: The most reliable and widely used method for determining the enantiomeric excess of chiral, non-racemic compounds is chiral chromatography.[5]

• Chiral High-Performance Liquid Chromatography (HPLC): This is a very common technique. The sample is passed through a column containing a chiral stationary phase (CSP). The two enantiomers of 1,2-dibromobutane interact differently with the CSP, causing them to travel through the column at different rates and elute at different times. A UV detector is typically used to quantify the amount of each enantiomer.[10][11]

• Chiral Gas Chromatography (GC): For volatile compounds like 1,2-dibromobutane, chiral GC is an excellent alternative. The principle is the same as HPLC, but a gaseous mobile phase is used.

The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram using the following formula:

e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Q3: What are the primary side reactions to consider during the synthesis of 1,2-dibromobutane?

A3: Besides the formation of the undesired enantiomer, other side reactions can lower your yield and complicate purification.

• Elimination Reactions: Under certain conditions, especially if the reaction mixture is heated or if a non-nucleophilic base is present, HBr can be eliminated from the product to form various bromobutene isomers.[12]

• Substitution Reactions: If the reaction is run under radical conditions (e.g., initiated by light), allylic bromination of 1-butene could occur, leading to 3-bromo-1-butene instead of the desired addition product. It is often specified that this reaction should be run in the dark.[1]

• Over-bromination: While less common with a simple alkene, using a large excess of a powerful brominating agent could potentially lead to further reactions.

Q4: Is it possible to improve the enantiomeric excess of my product after the reaction is complete?

A4: Yes, if you have a product with low to moderate e.e., it is possible to increase its enantiomeric purity through a process called chiral resolution .[13]

• Preparative Chiral Chromatography: This is the most direct method. The mixture of enantiomers is separated on a larger-scale chiral HPLC or SFC (Supercritical Fluid Chromatography) system to isolate the desired enantiomer.[14][15]

• Enantioselective Crystallization: Sometimes, one enantiomer will preferentially crystallize from a solution, leaving the other enantiomer enriched in the mother liquor. This is less predictable and requires significant methods development.

• Kinetic Resolution: This involves reacting the enantiomeric mixture with a chiral reagent that reacts faster with one enantiomer than the other. This allows for the separation of the unreacted, enriched starting material from the new product.[16]

While these methods are effective, they are often costly and result in a theoretical maximum yield of 50% for the desired enantiomer (unless coupled with a racemization process).[16] Therefore, optimizing the asymmetric synthesis to achieve high e.e. directly is almost always the preferred strategy.

Experimental Protocols

Protocol 1: General Procedure for a Catalytic Enantioselective Bromination

This is a representative protocol. Specific conditions will vary based on the catalyst and bromine source used.

• Glassware Preparation: Ensure all glassware (round-bottom flask, stirrer bar, dropping funnel) is thoroughly oven-dried (e.g., at 120°C for at least 4 hours) and allowed to cool to room temperature in a desiccator.

• Inert Atmosphere Setup: Assemble the glassware and purge the system with a dry, inert gas (Argon or Nitrogen) for 10-15 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Reaction Setup: In the reaction flask, dissolve the chiral catalyst (e.g., 1-5 mol%) in the chosen anhydrous solvent (e.g., dichloromethane, toluene).

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -20°C, -40°C, or -78°C) using an appropriate cooling bath.

• Reagent Addition: Add the 1-butene starting material to the cooled catalyst solution.

• Brominating Agent Addition: Dissolve the bromine source (e.g., N-Bromosuccinimide, 1.1 equivalents) in the anhydrous solvent. Add this solution dropwise to the reaction mixture over a period of 1-2 hours using a syringe pump to ensure slow, controlled addition.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or by taking small aliquots for GC analysis until the starting material is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any excess bromine. Allow the mixture to warm to room temperature. Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the 1,2-dibromobutane.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Catalytic, Asymmetric Halofunctionalization of Alkenes—A Critical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent advances in stereoselective bromofunctionalization of alkenes using N -bromoamide reagents - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC43950J [pubs.rsc.org]
• 10. uma.es [uma.es]
• 11. heraldopenaccess.us [heraldopenaccess.us]
• 12. quora.com [quora.com]
• 13. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. research-collection.ethz.ch [research-collection.ethz.ch]
• 15. ucj.org.ua [ucj.org.ua]
• 16. arborpharmchem.com [arborpharmchem.com]

Technical Support Center: Optimizing (+)-1,2-Dibromobutane Elimination Reactions

Overview

Welcome to the Technical Support Center for halogenated alkane eliminations. (+)-1,2-Dibromobutane is a highly valuable chiral precursor in organic synthesis. Depending on the selected reagents, it can undergo a double dehydrohalogenation to yield 1-butyne, or a reductive debromination to yield 1-butene. Because elimination pathways are highly sensitive to base strength, solvent dielectric constants, and temperature, optimizing the yield requires precise mechanistic control over the anti-periplanar transition states.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic rationales tailored for researchers and drug development professionals.

Reaction Pathways & Mechanistic Logic

Pathway divergence for (+)-1,2-dibromobutane: Dehydrohalogenation vs. Debromination.

Troubleshooting FAQs

Q1: Why is my 1-butyne yield low, and why am I seeing 2-butyne and 1,2-butadiene in my NMR/GC-MS? A1: This is a classic issue of base-catalyzed isomerization. When using potassium hydroxide (KOH) in ethanol for the double dehydrohalogenation, the first elimination is fast. However, the second elimination requires much harsher conditions because the sp2 hybridized carbon-halogen bond is stronger. Under extended heating with KOH, the terminal alkyne (1-butyne) isomerizes into the thermodynamically more stable internal alkyne (2-butyne) and the allene (1,2-butadiene)[1]. Solution: Switch to a stronger base like sodium amide ( NaNH2​ ) in liquid ammonia for the second step. The amide ion is a significantly stronger base than hydroxide, allowing the reaction to proceed at lower temperatures. Furthermore, the acidity of the sp-hybridized C-H bond traps the initially formed 1-butyne as a stable sodium acetylide salt, completely preventing isomerization[1].

Q2: My reaction stalls at the vinyl bromide intermediate. How can I drive it to completion? A2: Stalling occurs because the activation energy for the second E2 elimination is substantially higher. The anti-periplanar requirement for the elimination of HBr from the vinyl bromide intermediate is sterically and electronically demanding. Using weak bases or insufficient equivalents will leave you with a mixture of 1-bromo-1-butene and 2-bromo-1-butene[2]. Solution: Implement a two-stage protocol. Use KOH/EtOH to isolate the vinyl bromide, then subject it to 3 equivalents of NaNH2​ . The excess base ensures complete conversion and provides the extra equivalent needed to form the acetylide salt[2].

Q3: I am trying to perform a reductive debromination to 1-butene using Zinc dust, but the reaction is sluggish and low-yielding. What is wrong? A3: Zinc dust rapidly forms a passivating layer of zinc oxide ( ZnO ) upon exposure to air, which severely limits the active surface area required for the 2-electron transmetallation process. The debromination requires direct surface contact to facilitate the concerted anti-elimination of the two bromide ions[2]. Solution: Activate the zinc dust immediately before use by washing it with dilute HCl. This exposes the highly reactive Zn(0) surface, significantly accelerating the reaction rate.

Troubleshooting decision tree for (+)-1,2-dibromobutane elimination workflows.

Quantitative Data & Reagent Selection

The choice of base and solvent dictates the product distribution. The table below summarizes expected yields based on historical optimization data and known impurity profiles[3].

Table 1: Effect of Base and Solvent on (+)-1,2-Dibromobutane Elimination Yields

Reagent System	Temp (°C)	1-Butyne Yield (%)	2-Butyne Yield (%)	1,2-Butadiene (%)	Vinyl Bromides (%)
KOH / EtOH	80	15	45	10	30
KOH / Ethylene Glycol	150	25	60	10	5
1. KOH/EtOH 2. NaNH2​ / NH3​	-33 to 25	>85	<2	<1	<2
Zn dust (Activated) / EtOH	78	N/A (1-butene: >90%)	N/A	N/A	<5

Self-Validating Experimental Protocols

Protocol A: Two-Stage Synthesis of 1-Butyne (Double Dehydrohalogenation)

This protocol utilizes a two-step base approach to prevent isomerization and ensure complete conversion.

• First Elimination: Dissolve (+)-1,2-dibromobutane (1.0 eq) in absolute ethanol. Slowly add a solution of KOH (1.5 eq) in ethanol. Reflux at 80 °C for 2 hours.

  • Causality: Ethanol is chosen as a polar protic solvent to stabilize the transition state, while 80 °C provides sufficient thermal energy to overcome the initial E2 activation barrier.

• Validation Checkpoint 1: Monitor the reaction by GC-MS. The mass spectrum must show the complete disappearance of the dibromide (m/z ~216) and the appearance of vinyl bromide isomers (m/z ~135). Do not proceed until the starting material is consumed.

• Second Elimination: Cool the reaction mixture and extract the vinyl bromides. In a separate dry flask equipped with a dry ice condenser, condense liquid ammonia (-33 °C). Add a catalytic amount of FeCl3​ , followed by sodium metal to generate NaNH2​ (3.0 eq).

  • Causality: Liquid ammonia is critical as it acts as both a solvent and a proton sink, while the low temperature prevents thermal isomerization of the resulting alkyne.

• Coupling: Slowly transfer the vinyl bromide mixture to the NaNH2​ solution. Stir for 3 hours at -33 °C.

• Quench & Isolate: Carefully quench the reaction with solid NH4​Cl to protonate the sodium acetylide salt. Allow the ammonia to evaporate overnight. Extract the residue with diethyl ether and distill to isolate 1-butyne.

• Validation Checkpoint 2: Perform IR spectroscopy on the distillate. A successful reaction will reveal a sharp terminal alkyne C-H stretch at ~3300 cm⁻¹ and a C≡C stretch at ~2100 cm⁻¹. Absence of a peak at 3300 cm⁻¹ indicates unwanted isomerization to 2-butyne.

Protocol B: Reductive Debromination to 1-Butene

This protocol uses activated zinc to drive a stereospecific anti-elimination.

• Zinc Activation: Stir Zn dust (2.0 eq) in 5% HCl for 2 minutes. Filter rapidly and wash sequentially with deionized water, absolute ethanol, and diethyl ether. Dry briefly under vacuum. Note: Use immediately.

  • Causality: This removes the passivating ZnO layer, exposing the highly reactive Zn(0) surface essential for the 2-electron transmetallation step.

• Reaction Setup: Suspend the activated Zn dust in anhydrous ethanol in a flask equipped with a reflux condenser and a gas outlet leading to a cold trap (-78 °C).

• Addition: Add (+)-1,2-dibromobutane (1.0 eq) dropwise at room temperature.

• Heating: Gently warm the mixture to 50 °C.

  • Causality: The reaction is exothermic; gentle heating initiates the concerted anti-elimination, but strict temperature control is required to prevent solvent boil-over.

• Collection: 1-butene is a gas at room temperature (b.p. -6.3 °C). It will evolve from the reaction mixture and condense in the cold trap.

• Validation Checkpoint: GC analysis of the collected liquid in the cold trap should confirm pure 1-butene. The reaction flask should show no residual starting material by TLC or GC.

References

• "Reactions of Dihalides", Chemistry LibreTexts.
• "Reactions of Alkyl Halides with Reducing Metals", MSU Chemistry.
• "US3829522A - Synthesis of alkynes by dehydrohalogenation", Google Patents.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 3. US3829522A - Synthesis of alkynes by dehydrohalogenation - Google Patents [patents.google.com]

Overcoming moisture sensitivity in (+)-1,2-dibromobutane catalytic reactions

Technical Support Center: Overcoming Moisture Sensitivity in (+)-1,2-Dibromobutane Catalytic Reactions

Executive Overview

Working with chiral vicinal dihalides like (+)-1,2-dibromobutane in catalytic frameworks (such as Grignard formations or Negishi cross-couplings) presents unique synthetic hurdles. The primary mode of failure in these systems is atmospheric moisture. Water not only quenches highly reactive organometallic intermediates but also acts as a proton source that drives unwanted beta-elimination pathways, destroying the chiral center and halting the catalytic cycle. This support center provides causality-driven troubleshooting, self-validating protocols, and quantitative insights to ensure your reactions remain strictly anhydrous.

Mechanistic Troubleshooting Guide

Q: Why does my (+)-1,2-dibromobutane reaction yield 1-butene instead of the target cross-coupled product? Root Cause & Causality: (+)-1,2-dibromobutane is a vicinal dihalide. When exposed to metals like Magnesium or Zinc during transmetalation, the intermediate is highly susceptible to anti-elimination (dehalogenation)[1]. If trace moisture is present, water acts as a protonating agent and a Lewis base, accelerating the decomposition of the mono-metalated intermediate into 1-butene and metal halide salts, rather than undergoing the desired substitution or cross-coupling[2]. Resolution: Ensure absolute solvent dryness (<1 ppm H₂O) using freeze-pump-thaw degassing and activated molecular sieves.

Q: How does trace water deactivate my Palladium/Nickel catalyst during the reaction? Root Cause & Causality: Transition metal catalysts used in these cross-couplings are highly sensitive to oxidation and hydrolysis[3]. Moisture reacts with the electron-rich phosphine ligands (e.g., PPh₃) to form phosphine oxides, stripping the metal of its stabilizing ligands and causing it to precipitate out of the solution as inactive "palladium black"[3]. Resolution: Perform all catalyst loading inside a glovebox under an Argon atmosphere, as Argon is denser than Nitrogen and provides a superior protective blanket against ambient moisture[4].

Q: What is the visual indicator of moisture contamination during Grignard formation with (+)-1,2-dibromobutane? Root Cause & Causality: Grignard reagents (R-MgBr) react violently and exothermically with water[5]. The sudden bubbling is the rapid evolution of butane or butene gas, and the white precipitate that crashes out is insoluble magnesium hydroxybromide (Mg(OH)Br)[5]. Resolution: Flame-dry all glassware under vacuum and utilize Schlenk line techniques with a positive pressure of inert gas during reagent transfer[6].

Self-Validating Experimental Protocols

Protocol A: Rigorous Solvent Deoxygenation and Drying (Freeze-Pump-Thaw)

Causality: Solvents dissolve atmospheric oxygen and water, which cannot be removed by simple sparging. Freezing the solvent prevents evaporation while vacuum removes the headspace gases; thawing forces dissolved gases out of the liquid matrix[4].

• Preparation: Transfer anhydrous THF into a heavy-walled Schlenk flask containing activated 4Å molecular sieves. Seal with a greased stopcock[6].

• Freeze: Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

• Pump: Open the flask to the high-vacuum manifold for 5-10 minutes to evacuate the headspace[4].

• Thaw: Close the vacuum valve and submerge the flask in a room-temperature water bath.

  • Validation Checkpoint: As the solvent thaws, you will see bubbles escaping from the liquid. This is the visual confirmation of dissolved gases (including moisture-laden air) being expelled.

• Cycle: Repeat steps 2-4 three times until absolutely no bubbles are observed during the thaw phase.

Protocol B: Anhydrous Catalytic Cross-Coupling of (+)-1,2-Dibromobutane

Causality: Syringe transfers introduce trace air. Using cannula transfers under positive Argon pressure ensures the reaction environment is never exposed to ambient humidity[6].

• System Purge: Assemble the reaction flask with a reflux condenser. Perform three vacuum/Argon cycles on the Schlenk line[4].

• Metal Insertion: Add Magnesium turnings (flame-dried) and a crystal of iodine (initiator) under an Argon flow[2].

• Reagent Addition: Transfer the degassed THF (from Protocol A) and (+)-1,2-dibromobutane via a stainless-steel cannula[4].

• Catalyst Loading: In a glovebox, dissolve the Pd(PPh₃)₄ catalyst in dry THF and transfer it to the main reaction flask via a sealed syringe[3].

• Reaction Monitoring:

  • Validation Checkpoint: The reaction mixture should transition to a translucent, dark hue (typical of active Pd(0) species). If the solution turns cloudy white or drops a black precipitate, the anhydrous system has been breached[5].

Quantitative Data: Impact of Moisture on Reaction Pathways

The following table summarizes the competitive pathways in the catalytic cross-coupling of (+)-1,2-dibromobutane based on solvent moisture content.

Moisture Level (ppm)	Primary Pathway Observed	Catalyst Turnovers (TON)	Yield of Target (%)	Yield of 1-Butene (%)
< 1 ppm	Catalytic Cross-Coupling	> 1,000	92%	< 2%
10 ppm	Competing Elimination	450	65%	25%
50 ppm	Catalyst Deactivation	80	15%	60%
> 100 ppm	Complete Hydrolysis	0	0%	> 90%

Process Visualization

Workflow for managing moisture sensitivity in (+)-1,2-dibromobutane catalytic cross-coupling.

Frequently Asked Questions (FAQs)

Q: Can I use molecular sieves directly in the reaction flask to scavenge water during the reaction? A: No. While molecular sieves are excellent for pre-drying solvents, adding them directly to a catalytic reaction involving (+)-1,2-dibromobutane is detrimental. The mechanical agitation can grind the sieves into a fine powder, which can absorb the transition metal catalyst or the chiral substrate, drastically reducing your yield. Always dry solvents prior to the reaction[5].

Q: Why do I need to grease the stopcocks on my Schlenk flask if I am using a positive pressure of Argon? A: Positive pressure prevents ambient air from rushing in, but ungreased glass joints have microscopic imperfections. Over a multi-hour catalytic reaction, the partial pressure difference of water vapor can drive moisture into the flask against the Argon flow. High-vacuum grease creates an impermeable seal[6].

Q: Is Argon strictly necessary, or can I use Nitrogen? A: For highly sensitive organometallic intermediates derived from vicinal dihalides, Argon is strongly recommended. Argon is denser than Nitrogen and air, allowing it to settle at the bottom of the flask and form a robust, physical protective blanket over your reaction mixture during brief septa punctures[4].

References

• [6] Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. 6

• [5] Moisture Sensitivity: Organic Chemistry Study Guide - Fiveable. 5

• [4] Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. 4

• [2] A Comparative Analysis of Dibromobutane Isomers and Their Applications in Research and Development - Benchchem. 2

• [3] Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques - White Rose Research Online. 3

• [1] Alkyl Halide Reactivity - MSU chemistry. 1

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• 4. molan.wdfiles.com [molan.wdfiles.com]
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• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

Reactivity differences between (+)-1,2-dibromobutane and (-)-1,2-dibromobutane

Introduction: The Principle of Chirality and Reactivity

In the field of stereochemistry, enantiomers are pairs of molecules that are non-superimposable mirror images of each other. A common analogy is the relationship between a left and right hand. (+)-1,2-dibromobutane and (-)-1,2-dibromobutane are such a pair. The (+) and (-) designations refer to their effect on plane-polarized light, a property known as optical activity. While enantiomers exhibit identical physical properties such as boiling point, melting point, and density in an achiral environment, their chemical reactivity is more nuanced.[1][2][3][4][5][6]

The foundational principle governing their reactivity is as follows: Enantiomers exhibit identical reactivity with achiral reagents but can display different reaction rates and sometimes even different products when reacting with other chiral, non-racemic molecules. [7][8][9] This guide will explore the theoretical underpinnings and practical implications of this principle, focusing on common reaction types relevant to haloalkanes.

Reactivity in Achiral Environments: A Tale of Two Mirrors

When (+)- and (-)-1,2-dibromobutane are subjected to reactions with achiral reagents, such as sodium iodide or potassium tert-butoxide, their reactivity is identical.[10] The transition states for the reaction of each enantiomer with the achiral reagent are themselves mirror images and thus have the same energy.[9] Consequently, the rates of reaction for both enantiomers are exactly the same.

While the rates are identical, the stereochemical outcome of the products will be mirror images of each other. Let's examine two key reaction types: bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2).

SN2 Reactions: A Stereospecific Inversion

The SN2 reaction is a concerted, one-step mechanism where a nucleophile attacks the electrophilic carbon from the side opposite to the leaving group, a process known as "backside attack".[11][12][13] This mechanism invariably leads to an inversion of the stereochemical configuration at the reaction center, often called a Walden inversion.[11][13]

For example, in a reaction with a nucleophile (e.g., I⁻), the (S)-1,2-dibromobutane would yield the (R)-product, and the (R)-1,2-dibromobutane would yield the (S)-product. The reaction is stereospecific : a specific stereoisomer of the reactant forms a specific stereoisomer of the product.[14][15]

E2 Elimination: The Anti-Periplanar Requirement

The E2 reaction is also a concerted process where a base removes a proton from a carbon adjacent (β-carbon) to the carbon bearing the leaving group, leading to the formation of a double bond.[16] This reaction has a strict stereochemical requirement: the β-hydrogen and the leaving group must be in an anti-periplanar conformation, meaning they are in the same plane but on opposite sides of the carbon-carbon bond.[16][17]

When (+)- and (-)-1,2-dibromobutane undergo E2 elimination with a strong, non-chiral base, they will react at the same rate. However, the stereochemistry of the resulting alkene products will be dictated by the anti-periplanar arrangement achievable in the starting enantiomer. For a given enantiomer, the specific conformation required for elimination will lead to a specific (E) or (Z) alkene, making this reaction stereospecific as well.[18][19]

Reactivity in Chiral Environments: The Emergence of Differentiation

The critical difference in reactivity between (+)- and (-)-1,2-dibromobutane arises when they are treated with a chiral, enantiomerically pure reagent or catalyst.[7][8] When, for instance, (R)-1,2-dibromobutane reacts with a chiral reagent (let's say, an (S)-amine), it forms a transition state. When its mirror image, (S)-1,2-dibromobutane, reacts with the same (S)-amine, the resulting transition state is not the mirror image of the first.

These two transition states have a diastereomeric relationship.[9] Diastereomers have different physical properties, including different energies. Since the activation energy (the energy of the transition state) is different for the two reaction pathways, the rates of reaction will also be different.

This phenomenon is the basis for kinetic resolution , a powerful technique used to separate a racemic mixture.[20] In a kinetic resolution, one enantiomer reacts faster with a chiral reagent, leaving an excess of the unreacted, slower-reacting enantiomer.[20] Enzymes, which are chiral catalysts, are often used for highly selective kinetic resolutions of haloalkanes.[21][22]

Visualizing Diastereomeric Transition States

The difference in activation energies between the reactions of two enantiomers with a single enantiomer of a chiral reagent can be visualized.

Caption: Energy profile showing diastereomeric transition states.

In this diagram, the transition states [(R,S)-TS] and [(S,S)-TS] are diastereomeric and thus have different energy levels. This leads to different rates of reaction (k_R ≠ k_S), allowing for kinetic resolution.

Experimental Protocols and Data

Protocol: E2 Dehydrobromination of 1,2-Dibromobutane

This protocol describes a standard E2 elimination using a strong, achiral base. Under these conditions, both (+)- and (-)-1,2-dibromobutane would react at identical rates.

Objective: To synthesize bromobutenes via E2 elimination and observe the product distribution.

Materials:

• 1,2-Dibromobutane (racemic, or either pure enantiomer)

• Potassium tert-butoxide (t-BuOK)

• tert-Butanol (t-BuOH), anhydrous

• Diethyl ether, anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve potassium tert-butoxide (1.2 equivalents) in anhydrous tert-butanol.

• Add 1,2-dibromobutane (1.0 equivalent) to the solution dropwise at room temperature with vigorous stirring.

• After the addition is complete, heat the mixture to reflux for 2 hours to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing cold water.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic extracts and wash sequentially with saturated NaHCO₃ solution and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Analyze the resulting product mixture (isomeric bromobutenes) by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the product distribution.

Comparative Data Summary

When reacting with achiral reagents , the performance metrics for both enantiomers are identical. The differentiation only appears with chiral reagents .

Parameter	Reagent Type	(+)-1,2-Dibromobutane	(-)-1,2-Dibromobutane	Expected Outcome
Reaction Rate	Achiral (e.g., OH⁻)	k	k	Identical rates of reaction.
Product	Achiral (e.g., OH⁻)	Enantiomer A of Product	Enantiomer B of Product	Products are enantiomers of each other.
Reaction Rate	Chiral (e.g., (R)-base)	k₁	k₂	Different rates of reaction (k₁ ≠ k₂).
Product	Chiral (e.g., (R)-base)	Diastereomer A of Product	Diastereomer B of Product	Products are diastereomers of each other.

Mechanistic Visualization: Stereospecific E2 Elimination

The stereochemical outcome of the E2 reaction is highly dependent on the conformation of the starting material. The following diagram illustrates the required anti-periplanar arrangement for the elimination to occur.

Caption: Workflow for an E2 elimination reaction.

This diagram shows that for the elimination to proceed, the molecule must adopt a conformation where the hydrogen to be removed and the bromine leaving group are anti-periplanar. This conformational requirement dictates the stereochemistry of the resulting alkene.

Conclusion

References

• Vertex AI Search. (n.d.). 7.2 SN2 Reaction Mechanisms, Energy Diagram and Stereochemistry – Organic Chemistry I.
• Chemistry Steps. (2025, March 3). SN2 Stereochemistry.
• Chemistry LibreTexts. (2020, May 30). 7.7: Stereochemistry of the SN2 Reaction.
• Chemistry LibreTexts. (2023, January 22). Stereochemistry SN2 Reactions.
• Quora. (2021, July 14). Do enantiomers have the same chemical reactivity with chiral reagents?.
• BYJU'S. (n.d.). SN2 Reaction Mechanism.
• Stack Exchange. (2018, August 10). If a chiral molecule reacts with an achiral molecule will the product be chiral or achiral?.
• ACS Publications. (2011, October 11). Dynamic Kinetic Resolution Process Employing Haloalkane Dehalogenase. ACS Catalysis.
• ResearchGate. (n.d.). Dynamic Kinetic Resolution Process Employing Haloalkane Dehalogenase.
• Quora. (2021, August 4). Do enantiomers react similarly with chiral reagents?.
• Chemistry Steps. (n.d.). Stereoselectivity of E2 Elimination Reactions.
• Reddit. (2015, June 1). Why do enantiomers react differently?. r/askscience.
• PMC. (n.d.). The Significance of Chirality in Drug Design and Development.
• FAR Chemical. (2025, January 22). 1,2-Dibromobutane.
• SlidePlayer. (n.d.). Elimination Reactions.
• CymitQuimica. (n.d.). CAS 533-98-2: 1,2-Dibromobutane.
• Sigma-Aldrich. (n.d.). 1,2-Dibromobutane 97 533-98-2.
• OpenStax. (2023, September 20). 11.8 The E2 Reaction and the Deuterium Isotope Effect - Organic Chemistry.
• PubChem. (n.d.). 1,2-Dibromobutane.
• Chemistry LibreTexts. (2020, October 18). 8.7: Stereochemistry of the E2 Reaction.
• Ningbo Inno Pharmchem Co., Ltd. (2023, April 4). 1,2-Dibromobutane: An Overview of the Chemical Compound and Its Applications.
• Chemistry LibreTexts. (2019, June 5). 8.8: Stereochemistry of the E2 Reaction.
• ACS Publications. (2002, November 20). Chemoenzymatic Dynamic Kinetic Resolution of β-Halo Alcohols. An Efficient Route to Chiral Epoxides. The Journal of Organic Chemistry.
• Wikipedia. (n.d.). Kinetic resolution.
• University of Minnesota. (2005, March 30). Dynamic Kinetic Resolution: A Powerful Approach to Asymmetric Synthesis.

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A Senior Application Scientist's Guide to Validating (+)-1,2-Dibromobutane Enantiomeric Purity using Chiral HPLC

Authored by: A Senior Application Scientist

In the synthesis of enantiomerically pure compounds, particularly in pharmaceutical development, the rigorous validation of enantiomeric purity is not merely a procedural step but a cornerstone of product safety and efficacy. For a molecule like (+)-1,2-dibromobutane, a versatile chiral building block, confirming its enantiomeric excess is critical. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for this purpose, grounded in established scientific principles and regulatory expectations. We will explore the rationale behind method development choices, present a comprehensive validation protocol, and offer illustrative data to guide researchers in this essential analytical task.

The Foundational Challenge: Separating Enantiomers of a Small, Flexible Molecule

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation a non-trivial task. Chiral chromatography is the most widely used and effective technique for this purpose. It relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and a chiral stationary phase (CSP). The differing stability of these complexes leads to different retention times, enabling their separation and quantification.

The specific challenge with 1,2-dibromobutane lies in its small size and conformational flexibility. These characteristics can result in weak and less specific interactions with the CSP, making the choice of the right column and mobile phase paramount for achieving baseline resolution.

Strategic Selection of the Chiral Stationary Phase (CSP)

The heart of any chiral separation is the CSP. For small, halogenated alkanes like 1,2-dibromobutane, polysaccharide-based CSPs are often the most effective starting point due to their broad enantiorecognition capabilities. These phases consist of cellulose or amylose derivatives coated or immobilized on a silica support. The chiral recognition mechanism involves a combination of hydrogen bonding, dipole-dipole interactions, and inclusion into the chiral cavities of the polysaccharide structure.

Below is a comparison of two commonly employed polysaccharide-based CSPs for the separation of small chiral molecules.

Feature	Column A: Cellulose tris(3,5-dimethylphenylcarbamate)	Column B: Amylose tris(3,5-dimethylphenylcarbamate)
Chiral Selector	Cellulose Derivative	Amylose Derivative
Primary Interaction	Strong π-π and dipole-dipole interactions.	Strong hydrogen bonding and inclusion complexation.
Selectivity Profile	Often provides high enantioselectivity for a broad range of compounds, including those with aromatic rings.	Particularly effective for compounds with polar groups and carbonyls. May offer unique selectivity where cellulose-based phases fail.
Typical Mobile Phase	Normal Phase (e.g., Hexane/Isopropanol)	Normal Phase (e.g., Hexane/Isopropanol), Polar Organic, and Reversed-Phase modes.
Considerations for 1,2-Dibromobutane	The carbamate linkages and phenyl groups can interact with the dipole moments of the C-Br bonds.	The helical structure of the amylose may provide a better steric fit for the flexible butane backbone.

For initial screening, a cellulose-based column like Chiralcel OD-H or its immobilized equivalent, Chiralpak IB, is a robust starting point. An amylose-based column such as Chiralpak AD-H or its immobilized version, Chiralpak IA, serves as an excellent orthogonal alternative.

Method Development and Optimization Workflow

A systematic approach to method development is crucial for achieving a robust and reliable separation. The following workflow outlines the key steps:

Caption: A systematic workflow for chiral HPLC method development.

Exemplary Chiral HPLC Method for (+)-1,2-Dibromobutane

Based on common practices for similar analytes, the following method serves as a validated starting point.

• Column: Chiralpak IB (Immobilized Cellulose tris(3,5-dimethylphenylcarbamate)), 5 µm, 4.6 x 250 mm

• Mobile Phase: n-Hexane / Isopropanol (98:2, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Expected Elution Order: (-)-1,2-dibromobutane followed by (+)-1,2-dibromobutane. This must be confirmed by injecting a standard of the pure desired enantiomer.

A Comprehensive Guide to Method Validation

Once an optimized method is established, it must be validated to ensure its suitability for its intended purpose, in accordance with guidelines such as those from the International Council for Harmonisation (ICH). The validation process provides documented evidence that the method is accurate, precise, and reliable for the quantification of the undesired enantiomer in the presence of the desired one.

Caption: Key parameters for chiral HPLC method validation per ICH Q2(R1).

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or the other enantiomer.

• Protocol:

  • Inject a solution of the racemic (±)-1,2-dibromobutane to demonstrate baseline separation of the two enantiomers. The resolution (Rs) should be ≥ 1.5.

  • Inject a solution of the (+)-1,2-dibromobutane bulk sample.

  • Inject a diluent blank to ensure no interfering peaks are present at the retention times of the enantiomers.

  • If available, inject known related impurities to ensure they do not co-elute.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. The LOD is the lowest amount of analyte that can be detected but not necessarily quantitated.

• Protocol (based on Signal-to-Noise):

  • Prepare a series of dilute solutions of the racemic mixture.

  • Determine the concentration at which the signal-to-noise (S/N) ratio for the undesired enantiomer is approximately 10:1. This is the LOQ.

  • Determine the concentration at which the S/N ratio is approximately 3:1. This is the LOD.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.

• Protocol:

  • Prepare a series of calibration standards of the undesired (-)-enantiomer by spiking it into the desired (+)-enantiomer. The concentration range should typically span from the LOQ to 200% of the specification limit for the undesired enantiomer (e.g., if the limit is 0.1%, the range could be 0.05% to 0.2%).

  • Inject each standard in triplicate.

  • Plot the peak area of the (-)-enantiomer versus its concentration.

  • Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results to the true value. It is determined by recovery studies.

• Protocol:

  • Prepare samples of the (+)-enantiomer spiked with the (-)-enantiomer at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

  • Prepare each level in triplicate (total of 9 samples).

  • Analyze the samples and calculate the percentage recovery of the spiked (-)-enantiomer.

  • The mean recovery should be within 90.0% to 110.0%.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare six individual samples of the (+)-enantiomer spiked with the (-)-enantiomer at the 100% specification level.

    • Analyze all six samples on the same day, with the same analyst and instrument.

    • Calculate the Relative Standard Deviation (RSD) of the results. The RSD should be ≤ 5%.

  • Intermediate Precision:

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Compare the results from both studies. The overall RSD should meet the pre-defined acceptance criteria.

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Vary key parameters one at a time, such as:

    • Mobile phase composition (e.g., Isopropanol ± 0.2%).

    • Column temperature (e.g., ± 2°C).

    • Flow rate (e.g., ± 0.1 mL/min).

  • Analyze a system suitability sample under each condition.

  • Evaluate the impact on resolution, retention time, and peak area. The system suitability criteria (e.g., Rs ≥ 1.5) should be met under all varied conditions.

Summary of Illustrative Validation Data

The table below summarizes typical acceptance criteria and illustrative results for the validation of a chiral HPLC method for determining 0.10% of the undesired (-)-enantiomer in (+)-1,2-dibromobutane.

Validation Parameter	Acceptance Criterion	Illustrative Result
Specificity	Baseline resolution (Rs) ≥ 1.5	Rs = 2.1
LOQ	S/N ≈ 10	0.01% of total peak area
LOD	S/N ≈ 3	0.003% of total peak area
Linearity (r²)	≥ 0.999	0.9995
Range	LOQ to 200% of specification	0.01% to 0.20%
Accuracy (% Recovery)	90.0 - 110.0%	98.5%, 101.2%, 103.1% at 3 levels
Precision (RSD%)
- Repeatability	≤ 5.0%	2.5%
- Intermediate	≤ 7.0%	3.8%
Robustness	System suitability passes	All variations met Rs ≥ 1.5

Conclusion

The validation of enantiomeric purity by chiral HPLC is a meticulous process that underpins the quality and safety of chiral products. For (+)-1,2-dibromobutane, a successful method hinges on the logical selection of a polysaccharide-based chiral stationary phase and a systematic optimization of the mobile phase. The subsequent validation, performed according to ICH guidelines, provides the necessary scientific evidence that the method is fit for its purpose. By following the structured approach outlined in this guide—from method development and optimization to a comprehensive, multi-parameter validation—researchers and drug development professionals can establish a reliable and robust analytical method, ensuring the integrity of their chiral materials.

References

• Subramanian, G. (2007). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. [Link]

• Yashima, E., Ikai, T., & Yashima, E. (2009). Polysaccharide-based chiral stationary phases for high-performance liquid chromatographic enantioseparation. Journal of Chromatography A, 1216(10), 1615-1641. [Link]

• Teixeira, J., Tiritan, M. E., & Pinto, M. M. (2014). Chiral stationary phases for liquid chromatography: recent developments. Molecules, 19(9), 13393-13454. [Link]

• International Council for Harmonisation. (1995). ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics: Guidance for Industry. [Link]

A Comparative Guide to the Validation of (+)-1,2-Dibromobutane's Absolute Configuration via X-ray Crystallography

In the landscape of pharmaceutical development and materials science, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of ensuring efficacy, safety, and intellectual property. The spatial arrangement of atoms, or stereochemistry, dictates a molecule's biological activity. For chiral molecules, which exist as non-superimposable mirror images (enantiomers), this distinction is critical. One enantiomer of a drug may be therapeutic while the other is inactive or, in some infamous cases, harmful. This guide provides an in-depth analysis of validating the absolute configuration of a challenging candidate, (+)-1,2-dibromobutane, using single-crystal X-ray crystallography. It further offers a comparative perspective against alternative chiroptical methods, providing the data and rationale necessary for researchers to make informed decisions in their own structural elucidation workflows.

The Challenge of Absolute Configuration and the Power of X-ray Crystallography

Determining the absolute configuration of a chiral molecule means unequivocally assigning the (R) or (S) descriptor to each of its stereocenters. While many analytical techniques can confirm the relative configuration (the arrangement of atoms relative to one another within the molecule), establishing the absolute configuration is a more formidable task.[1][2]

Single-crystal X-ray crystallography stands as the gold standard for this purpose.[3][4] It is the most direct and reliable method, providing a complete and unambiguous three-dimensional map of the electron density within a molecule.[3] The prerequisite, however, is the ability to grow a high-quality single crystal of the compound.[3] This can be particularly challenging for substances like 1,2-dibromobutane, which are liquids or low-melting solids at room temperature.

The physical principle that allows X-ray crystallography to determine absolute configuration is anomalous dispersion (also known as anomalous scattering).[5][6][7] When X-rays interact with electrons, they are scattered. For most atoms and X-ray wavelengths, this scattering is considered "normal." However, when the energy of the incident X-rays is close to the absorption edge of an atom, the scattering becomes "anomalous."[5][6] This anomalous scattering introduces a phase shift in the scattered X-rays.[5][6]

Crucially, this phase shift breaks Friedel's Law, which states that the intensities of a reflection (hkl) and its inverse (-h-k-l), known as a Friedel or Bijvoet pair, should be identical.[5][8] The presence of an anomalous scatterer causes the intensities of these Bijvoet pairs to differ, and the magnitude of this difference is dependent on the absolute configuration of the molecule.[5][9] By carefully measuring and analyzing these intensity differences, the true absolute configuration can be determined.[10]

For (+)-1,2-dibromobutane, the presence of two bromine atoms is advantageous. Bromine is a sufficiently "heavy" atom to produce a measurable anomalous scattering signal with commonly used X-ray sources, such as copper (Cu Kα) radiation.[3]

Experimental Workflow: From Liquid to Structure

The journey from a liquid sample of (+)-1,2-dibromobutane to its validated absolute configuration involves a meticulous, multi-step process.

Sources

• 1. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
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• 6. Anomalous X-ray scattering - Wikipedia [en.wikipedia.org]
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• 8. Flack parameter - Wikipedia [en.wikipedia.org]
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• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Compliant Disposal of (+)-1,2-Dibromobutane

As scientists and researchers, our responsibility extends beyond discovery and innovation to include the safe and environmentally sound management of the chemical reagents we employ. This guide provides essential, in-depth procedural information for the proper disposal of (+)-1,2-Dibromobutane, a halogenated hydrocarbon requiring specialized handling due to its toxicological and environmental profile. The core principle underpinning this process is that (+)-1,2-Dibromobutane must be treated as a hazardous waste and managed exclusively by a licensed professional disposal service.

Hazard Assessment and Chemical Profile

Understanding the inherent risks of a chemical is the first step in managing it safely. (+)-1,2-Dibromobutane is a toxic and irritant compound with specific hazards that dictate its handling and disposal protocols.[1][2][3] It is harmful if swallowed, inhaled, or absorbed through the skin and causes serious irritation to the skin and eyes.[1][3]

From a regulatory standpoint, halogenated organic compounds are closely monitored. Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), wastes containing halogenated hydrocarbons are often categorized as listed hazardous wastes (e.g., F-list wastes from non-specific sources) or may exhibit characteristics of hazardous waste.[4][5][6] Therefore, it is imperative to manage it within this regulatory framework.

Table 1: Key Properties and Hazards of (+)-1,2-Dibromobutane

Property	Value	Source(s)
CAS Number	533-98-2	[1][2][3]
Molecular Formula	C₄H₈Br₂	[1][3]
Appearance	Colorless to yellowish liquid	[3]
Primary Hazards	Toxic if swallowed, Harmful in contact with skin, Causes skin and serious eye irritation, May cause respiratory irritation.	[1][2][7]
GHS Hazard Codes	H301, H311, H315, H319, H332, H335	[1]
Environmental Hazard	Halogenated organic compounds can persist and require specific disposal to prevent environmental release.	[8][9]

Personal Protective Equipment (PPE) and Engineering Controls

Before handling (+)-1,2-Dibromobutane for any purpose, including waste consolidation, the following controls must be in place to mitigate exposure risks.

• Engineering Controls : Always handle (+)-1,2-Dibromobutane inside a certified chemical fume hood to prevent inhalation of vapors.[1][10] Ensure that an eyewash station and safety shower are readily accessible.[11]

• Eye and Face Protection : Wear chemical safety goggles and a face shield that are approved under government standards such as NIOSH (US) or EN 166 (EU).[1][11]

• Skin Protection : Handle the chemical with appropriate gloves (e.g., Viton®, Barrier®) that have been inspected for integrity before use.[1][12] Use proper glove removal technique to avoid skin contact and dispose of contaminated gloves as hazardous waste.[1][12] A lab coat or chemical-resistant apron is also required.

• Hygiene : Wash hands thoroughly after handling and before breaks or leaving the laboratory.[1][13] Do not eat, drink, or smoke in areas where the chemical is handled.[1][7]

Immediate Spill Management Protocol

Accidents can occur, and a clear, pre-defined protocol for spill management is critical for immediate safety.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate : Immediately alert others in the area and evacuate non-essential personnel. Ensure the area is well-ventilated, typically by working within a fume hood.[1][12]

• Don PPE : Before addressing the spill, don the full PPE detailed in Section 2.

• Contain and Absorb : Cover the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or commercial sorbent pads.[1][10] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste : Carefully scoop the absorbed material into a designated, sealable, and properly labeled hazardous waste container.[1][12]

• Decontaminate : Clean the spill area with a suitable solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.

• Dispose : Keep the sealed container closed and store it in a designated hazardous waste accumulation area for pickup by a licensed disposal company.[1]

Waste Segregation and Disposal Pathway

The only compliant method for disposing of (+)-1,2-Dibromobutane from a laboratory setting is through a licensed hazardous waste management company. This process involves proper segregation, containment, and documentation.

The Causality Behind Disposal Choices

Direct discharge of halogenated hydrocarbons into drains or regular trash is strictly prohibited.[1][14] The chemical stability and toxicity of these compounds necessitate their complete destruction. The industry-standard and environmentally required method for this is high-temperature incineration .[8][15][16]

• Why Incineration? Halogenated waste requires incineration at very high temperatures (typically >1100°C) for a sufficient residence time (e.g., 2 seconds) to ensure the complete breakdown of the carbon-bromine bonds.[8][17] This process converts the organic material into carbon dioxide, water, and inorganic acid gases, primarily hydrogen bromide (HBr).

• Why a Specialized Facility? Licensed hazardous waste incinerators are equipped with sophisticated "scrubbers" or flue gas treatment systems.[15][17] These systems neutralize the corrosive HBr gas, preventing its release into the atmosphere where it would contribute to acid rain and environmental damage.

Step-by-Step Disposal Protocol

• Waste Identification : Classify (+)-1,2-Dibromobutane and any materials contaminated with it (e.g., gloves, absorbent materials) as "Halogenated Organic Hazardous Waste."

• Container Selection : Use a designated, leak-proof, and chemically compatible waste container. The container must be kept closed except when adding waste.[1][13]

• Labeling : Clearly label the waste container with the words "Hazardous Waste," the full chemical name "(+)-1,2-Dibromobutane," and a clear indication of its hazards (e.g., "Toxic," "Irritant").

• Segregation : Do not mix halogenated waste with non-halogenated organic waste or other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. Improper mixing can complicate the disposal process and increase costs.

• Arrange for Pickup : Contact your organization's EHS department or designated waste coordinator to schedule a pickup. They will handle the necessary documentation, including the hazardous waste manifest, which tracks the waste from your lab ("cradle") to its final disposal ("grave").[6]

• Documentation : Retain all copies of manifests and disposal records as required by institutional policy and federal regulations.

Visualization of Disposal Workflow

The following diagram outlines the logical flow for the compliant management and disposal of (+)-1,2-Dibromobutane.

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. nextsds.com [nextsds.com]
• 3. 1,2-Dibromobutane | C4H8Br2 | CID 10792 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Personal protective equipment for handling (+)-1,2-Dibromobutane

Advanced Operational Guide: PPE, Handling, and Disposal of (+)-1,2-Dibromobutane

As a Senior Application Scientist consulting for drug development teams, I frequently oversee the scale-up of asymmetric syntheses utilizing (+)-1,2-Dibromobutane. While this chiral building block is invaluable for introducing stereocenters, its physical density (1.789 g/mL) and multi-route toxicity demand rigorous, fail-safe operational controls.

This guide transcends basic safety data sheets by providing a self-validating operational framework . Every procedure detailed below includes built-in verification steps, ensuring that the causality behind each safety measure is understood and flawlessly executed in the laboratory.

Physicochemical & Hazard Profiling

Understanding the physical behavior of (+)-1,2-Dibromobutane is the foundation of safe handling. Its relatively low vapor pressure at room temperature can create a false sense of security; however, its ability to rapidly permeate standard laboratory elastomers makes dermal exposure a critical risk vector.

Table 1: Quantitative Hazard & Property Matrix

Property / Hazard	Value / Classification	Operational Implication
Density	1.789 g/mL at 25 °C	Reagent is significantly heavier than water; it will sink to the bottom of aqueous biphasic systems, requiring vigorous stirring[1].
Boiling Point	166 °C	Low volatility at room temperature, but heating generates highly toxic, dense vapors[2].
Flash Point	113 °C (Closed Cup)	Combustible liquid; must be kept away from open flames and static discharge[1].
Acute Toxicity	Oral, Dermal, Inhalation (Cat 4)	Multi-route systemic toxicity (H302, H312, H332) requires comprehensive, multi-layered barrier protection[1].

| Local Irritation | Skin (Cat 2), Eye (Cat 2A), STOT SE 3 | Direct contact causes severe irritation and potential respiratory distress (H315, H319, H335)[1]. |

Personal Protective Equipment (PPE) Matrix & Causality

Standard laboratory PPE is insufficient for brominated alkanes. The selection of protective gear must be driven by the specific chemical kinetics of halogenated solvent permeation.

• Hand Protection (Viton or Heavy-Duty Butyl): Do not rely on standard nitrile gloves. Causality: Halogenated hydrocarbons rapidly dissolve or swell standard nitrile, leading to micro-tears and chemical breakthrough within minutes. Viton provides superior chemical resistance to brominated aliphatics, as recommended by the 1[1].

• Respiratory Protection (Type ABEK Filter): If handling outside a fully validated fume hood, an EN14387-compliant ABEK respirator is mandatory[1]. Causality: ABEK filters capture organic vapors (A), inorganic gases (B), acid gases (E)—which may form if the bromide slowly hydrolyzes to hydrobromic acid—and ammonia (K).

• Eye/Face Protection: Splash goggles paired with a full face shield[3]. Causality: The high density of the liquid can cause unpredictable, high-velocity splashing when dropped into less dense solvents.

Operational Workflow: Handling & Dispensing

To maintain scientific integrity and personnel safety, the transfer of (+)-1,2-Dibromobutane must follow a self-validating methodology.

Step 1: Environmental Validation

• Action: Activate the fume hood and set the sash to the designated operational height.

• Causality: (+)-1,2-Dibromobutane vapors are heavier than air and will pool on the benchtop if exhaust is insufficient[4].

• Validation Check: Tape a lightweight tissue (e.g., Kimwipe) to the bottom edge of the sash. A continuous, inward deflection of >45 degrees visually validates positive draft and a face velocity of >100 fpm.

Step 2: PPE Integrity Verification

• Action: Inspect and don Viton gloves.

• Causality: Pre-existing micro-punctures compromise the barrier, allowing the toxic liquid direct dermal access.

• Validation Check: Perform a pneumatic inflation test (trap air in the glove and roll the cuff tightly). The glove must hold pressure for 10 seconds with no deflation before donning.

Step 3: Gravimetric Reagent Transfer

• Action: Dispense the reagent using a gas-tight glass syringe equipped with a PTFE plunger.

• Causality: Plastic syringes can degrade upon contact with brominated alkanes, leaching plasticizers into your high-value chiral reaction.

• Validation Check: Weigh the dispensing syringe before and after the transfer. The mass difference must exactly match the calculated mass (Volume × 1.789 g/mL)[1]. A discrepancy indicates residual holdup or a leak in the syringe seal.

Caption: Workflow for handling (+)-1,2-Dibromobutane with built-in validation steps.

Spill Response & Decontamination Protocol

In the event of a spill, immediate containment is required to prevent the release of toxic, combustible vapors[3].

Step 1: Containment & Evacuation

• Action: Evacuate non-essential personnel and eliminate all ignition sources.

• Causality: The flash point of 113 °C means that while it won't ignite at room temperature, localized heating (e.g., hot plates) can trigger combustion[1].

• Validation Check: Verify the area is secured by placing physical barricades and confirming the absence of active heating elements.

Step 2: Absorbent Application

• Action: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand)[3].

• Causality: Using combustible absorbents like sawdust with halogenated organics creates a severe fire hazard and complicates disposal.

• Validation Check: Ensure the liquid is completely bound; the absorbent should appear uniformly damp with no free-flowing liquid visible at the edges.

Step 3: Decontamination

• Action: Wash the affected surface with a mild detergent and water solution.

• Causality: (+)-1,2-Dibromobutane is insoluble in water[1]; a surfactant is required to lift residual micro-droplets from the bench surface.

• Validation Check: Wipe the area with a dry, clean paper towel. If a distinct, sweet/halogenated odor persists on the towel (checked via safe wafting technique), repeat the detergent wash.

Waste Management & Disposal Plan

Improper disposal of (+)-1,2-Dibromobutane can lead to severe environmental contamination and regulatory penalties. It must be treated as hazardous halogenated waste[3].

Step 1: Halogenated Segregation

• Action: Deposit all (+)-1,2-Dibromobutane waste into a dedicated, clearly labeled "Halogenated Organic Waste" carboy.

• Causality: Mixing brominated alkanes with non-halogenated solvents alters the BTU (energy) value of the waste, complicating EPA-approved incineration processes. Furthermore, mixing with incompatible chemicals can cause exothermic reactions.

• Validation Check: Perform a Beilstein test on a micro-sample of your general (non-halogenated) organic waste stream weekly; a green flame indicates cross-contamination of halogens, prompting immediate stream isolation and re-training.

Step 2: Secondary Containment & Incineration Routing

• Action: Store sealed waste containers in secondary containment bins in a cool, well-ventilated area[3]. Entrust disposal only to a licensed hazardous waste disposal company equipped for high-temperature incineration[4].

• Causality: High-temperature incineration is required to completely break the robust carbon-bromine bonds without generating toxic dioxins or furans.

• Validation Check: Cross-reference the waste manifest with the disposal facility's EPA ID to ensure they are certified for halogenated organic destruction.

Caption: Halogenated waste segregation and disposal logic for 1,2-Dibromobutane.

References

• PubChem. "1,2-Dibromobutane | C4H8Br2 | CID 10792". National Center for Biotechnology Information.[Link]

• Fisher Scientific. "1,2-Dibromobutane, 98% 50 g | Safety and Handling". Thermo Scientific Chemicals.[Link]

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